Selective Cytotoxicity: GLC4 vs. COLO 320
Pixinol demonstrates a distinct cytotoxicity profile against human lung carcinoma GLC4 cells (IC50 = 71 µM) and adenocarcinoma COLO 320 cells (IC50 = 43 µM) . In contrast, the structurally related ocotillol-type sapogenin, pyxinol, when evaluated in its native form, exhibits significantly lower potency, with its most active amino acid derivative (compound 2e) achieving an IC50 of 11.26 ± 0.43 µM against HepG2 hepatocarcinoma cells [1]. This indicates that Pixinol's native cytotoxic activity is not inherently superior but is specific and serves as a distinct baseline for derivatization studies.
| Evidence Dimension | Cytotoxicity (IC50) |
|---|---|
| Target Compound Data | GLC4: 71 µM; COLO 320: 43 µM |
| Comparator Or Baseline | Pyxinol derivative 2e against HepG2: 11.26 ± 0.43 µM |
| Quantified Difference | Pixinol shows moderate baseline activity; derivatization of related sapogenins yields >6-fold potency increase |
| Conditions | Human cancer cell lines (GLC4, COLO 320, HepG2) in vitro |
Why This Matters
This differential cytotoxicity profile is essential for researchers selecting a starting point for structure-activity relationship (SAR) studies or for validating cell-line specific effects.
- [1] Zhang Y, et al. Molecules. 2021 Feb 3;26(4):780. doi: 10.3390/molecules26040780. View Source
